2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C22H24N2O5S2/c1-26-16-5-6-19(20(11-16)29-4)24-21(25)9-15-13-31-22(23-15)30-12-14-7-17(27-2)10-18(8-14)28-3/h5-8,10-11,13H,9,12H2,1-4H3,(H,24,25)
• InChI Key: MBYFBCYOZJUXQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CC2=CSC(=N2)SCC3=CC(=CC(=C3)OC)OC)OC
• Molecular Formula: C22H24N2O5S2
• Molecular Weight: 460.6 g/mol

Description

2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(2,4-dimethoxyphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(2,4-dimethoxyphenyl)acetamide is not fully understood. However, studies have shown that it may inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It may also exert anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(2,4-dimethoxyphenyl)acetamide may have various biochemical and physiological effects. It may modulate the expression of genes involved in cell proliferation, apoptosis, and inflammation. It may also affect the activity of enzymes involved in various metabolic pathways.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(2,4-dimethoxyphenyl)acetamide in lab experiments is its potential as a fluorescent probe for the detection of metal ions. Additionally, its anti-tumor and anti-inflammatory properties make it a promising compound for further investigation. However, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(2,4-dimethoxyphenyl)acetamide. One direction is to further investigate its potential as a plant growth regulator. Another direction is to study its potential as a fluorescent probe for the detection of metal ions in biological samples. Additionally, more research is needed to determine its safety and efficacy as a potential anti-tumor and anti-inflammatory agent. Finally, studies could be conducted to investigate its potential as a therapeutic agent for other diseases.

Synthesis Methods

The synthesis of 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(2,4-dimethoxyphenyl)acetamide involves the reaction of 2-aminothiazole with 3,5-dimethoxybenzyl chloride and 2,4-dimethoxyphenylacetyl chloride in the presence of a base. The resulting compound is then purified using column chromatography.

Scientific Research Applications

2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(2,4-dimethoxyphenyl)acetamide has been studied for its potential applications in various fields. In the field of medicine, it has been investigated for its anti-tumor and anti-inflammatory properties. In the field of agriculture, it has been studied for its potential as a plant growth regulator. Additionally, it has been investigated for its potential as a fluorescent probe for the detection of metal ions.